![molecular formula C13H22N2O2S B6182159 tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate CAS No. 2639392-27-9](/img/no-structure.png)
tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate
Overview
Description
Tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate (TBAT) is an organic compound that is used in a variety of scientific and industrial applications. It is a derivative of the amino acid thiophen-2-ylpropionic acid. TBAT has been used in the synthesis of a range of pharmaceuticals, as well as in the manufacture of high-performance plastics and other materials. In addition, it has been studied for its potential therapeutic applications, as it has been found to possess a number of biochemical and physiological effects.
Scientific Research Applications
Tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate has been used in a variety of scientific and industrial applications. It has been used in the synthesis of a range of pharmaceuticals, as well as in the manufacture of high-performance plastics and other materials. In addition, it has been studied for its potential therapeutic applications, as it has been found to possess a number of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate is not yet fully understood. However, it is believed to act as an agonist of the G protein-coupled receptor GPR40, which is involved in the regulation of glucose metabolism. This suggests that tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate may be able to modulate glucose homeostasis and insulin sensitivity. In addition, it has been suggested that tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate may act as a modulator of the inflammatory response, as it has been found to inhibit the release of pro-inflammatory cytokines.
Biochemical and Physiological Effects
tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate has been found to possess a number of biochemical and physiological effects. In animal studies, tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate has been found to modulate glucose homeostasis and insulin sensitivity. It has also been found to inhibit the release of pro-inflammatory cytokines, suggesting that it may act as a modulator of the inflammatory response. In addition, tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate has been found to possess antioxidant properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate has several advantages as a reagent in laboratory experiments. It is relatively easy to synthesize, and can be purified by recrystallization. In addition, it is relatively stable and can be stored for long periods of time without significant degradation. However, tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate is also limited by its relatively low solubility in water, which can make it difficult to use in certain applications.
Future Directions
The potential applications of tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate are vast, and there are many future directions for research. These include further study of its mechanism of action, as well as its potential therapeutic applications. In addition, further research is needed to determine the optimal dosage and administration of tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate for various therapeutic applications. Finally, further research is needed to understand the biochemical and physiological effects of tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate, and to develop new applications for its use.
Synthesis Methods
Tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate is synthesized by the reaction of tert-butyl N-methylcarbamate with (3R)-3-amino-3-(thiophen-2-yl)propionic acid. This reaction is typically carried out in aqueous solution at a temperature of about 80°C. The reaction is catalyzed by a base, such as sodium hydroxide, and is complete within a few hours. The product of this reaction is a white crystalline solid, which is then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate involves the reaction of tert-butyl N-methylcarbamate with (3R)-3-amino-3-(thiophen-2-yl)propanoic acid. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain the final compound.", "Starting Materials": [ "tert-butyl N-methylcarbamate", "(3R)-3-amino-3-(thiophen-2-yl)propanoic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "Step 1: Dissolve tert-butyl N-methylcarbamate and (3R)-3-amino-3-(thiophen-2-yl)propanoic acid in a suitable solvent such as dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the reaction mixture and stir for several hours at room temperature.", "Step 3: Purify the resulting product using column chromatography with a suitable eluent such as a mixture of dichloromethane and methanol.", "Step 4: Obtain the final compound tert-butyl N-[(3R)-3-amino-3-(thiophen-2-yl)propyl]-N-methylcarbamate as a white solid." ] } | |
CAS RN |
2639392-27-9 |
Molecular Formula |
C13H22N2O2S |
Molecular Weight |
270.4 |
Purity |
95 |
Origin of Product |
United States |
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